Cas no 727736-72-3 (2-Pyridinecarbonitrile,3-hydroxy-6-methoxy-)

2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- is a heterocyclic organic compound featuring a pyridine core substituted with a nitrile group at the 2-position, a hydroxyl group at the 3-position, and a methoxy group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitrile) and electron-donating (hydroxy, methoxy) groups enhances its versatility in cross-coupling reactions and functional group transformations. Its well-defined molecular architecture also facilitates applications in ligand design and coordination chemistry. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial processes.
2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- structure
727736-72-3 structure
Product Name:2-Pyridinecarbonitrile,3-hydroxy-6-methoxy-
CAS No:727736-72-3
MF:C7H6N2O2
MW:150.134741306305
CID:559051
PubChem ID:45079460
Update Time:2025-06-07

2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile,3-hydroxy-6-methoxy-
    • 2-Pyridinecarbonitrile, 3-hydroxy-6-methoxy- (9CI)
    • 727736-72-3
    • 3-Hydroxy-6-methoxypicolinonitrile
    • SCHEMBL13291171
    • Inchi： 1S/C7H6N2O2/c1-11-7-3-2-6(10)5(4-8)9-7/h2-3,10H,1H3
    • InChI Key： OQUREYPMUITCKN-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=C(C#N)N=1)O

Computed Properties

  • Exact Mass: 150.043
  • Monoisotopic Mass: 150.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.1A^2
  • XLogP3: 1.4

2-Pyridinecarbonitrile,3-hydroxy-6-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029008617-250mg
3-Hydroxy-6-methoxypicolinonitrile
 727736-72-3 95%
250mg
 $950.60 2023-09-01
Alichem
A029008617-1g
3-Hydroxy-6-methoxypicolinonitrile
 727736-72-3 95%
1g
 $3010.80 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1741519-1g
3-Hydroxy-6-methoxypicolinonitrile
 727736-72-3 98%
1g
 ￥7869.00 2024-05-01

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